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Compound of Interest

Compound Name: 1,3-Divinylbenzene

Cat. No.: B087150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and purity of

1,3-divinylbenzene (DVB), a critical crosslinking agent in the synthesis of polymers used in

pharmaceutical and research applications. This document outlines the common commercial

grades, their typical composition, and the analytical methodologies employed for purity

assessment.

Commercial Availability and Grades
1,3-Divinylbenzene is commercially available from a number of chemical suppliers, though it is

most commonly sold as a mixture of its isomers (meta and para) along with ethylvinylbenzene

(EVB). The technical grades are typically categorized by their total divinylbenzene content.

High-purity 1,3-divinylbenzene is available from specialized suppliers, often for research and

development purposes.

Key commercial suppliers include, but are not limited to:

Sigma-Aldrich (Merck)

Tokyo Chemical Industry (TCI)

Alfa Aesar (Thermo Fisher Scientific)

Simson Pharma Limited
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LGC Standards

Various suppliers on platforms such as ChemicalBook and BuyersGuideChem

Commercial DVB is typically stabilized with an inhibitor, most commonly p-tert-butylcatechol

(TBC), to prevent polymerization during transport and storage. The concentration of the

inhibitor is usually in the range of 1000-1500 ppm.

Purity and Impurity Profile
The purity of commercial divinylbenzene varies significantly depending on the grade. The most

common grades are designated by their DVB content, typically 55%, 63%, and 80%. The

primary impurities are the isomers of ethylvinylbenzene, with smaller amounts of other aromatic

compounds. The ortho-isomer of divinylbenzene is generally not present in commercial

mixtures as it tends to cyclize to naphthalene during synthesis.

Below is a summary of the typical composition of common commercial grades of

divinylbenzene.
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Component
Grade DVB
55%

Grade DVB
63%

Grade DVB
80%

High Purity
Grade

Total

Divinylbenzene

(DVB)

~55% ~63% ~80% >98%

m-

Divinylbenzene
~36.4% Varies

Predominant

isomer

>98% (for 1,3-

DVB)

p-Divinylbenzene ~18.6% Varies Present <2%

Total

Ethylvinylbenzen

e (EVB)

~38% ~32-36.5% ~20% <2%

m-

Ethylvinylbenzen

e

~25% Varies Present <1%

p-

Ethylvinylbenzen

e

~13% Varies Present <1%

Diethylbenzene

(DEB)
- <5% Present <0.5%

Naphthalene - <0.5% Present <0.1%

Other Impurities <2% <1.5% <1% <0.5%

Inhibitor (TBC) ~1000 ppm ~90-130 ppm ~1000 ppm Varies

Note: The values presented are typical and may vary between suppliers and batches. It is

recommended to consult the supplier's certificate of analysis for specific compositional data.

Manufacturing Process Overview
The industrial production of divinylbenzene is primarily achieved through the catalytic

dehydrogenation of diethylbenzene. The process involves high temperatures and the use of a

catalyst, typically iron-based.
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Industrial Production of Divinylbenzene

Raw Materials
(Diethylbenzene, Steam)

Dehydrogenation Reactor
(Iron-based catalyst, ~600°C)

Condensation

Phase Separation
(Oil/Water)

Fractional Distillation

Divinylbenzene Product
(Mixture of isomers)

Byproducts
(Ethylvinylbenzene, etc.)

Click to download full resolution via product page

A simplified workflow for the industrial production of divinylbenzene.

Experimental Protocols for Purity Assessment
The purity of 1,3-divinylbenzene and the composition of its commercial grades are typically

determined using gas chromatography (GC) coupled with a suitable detector, such as a flame

ionization detector (FID) or a mass spectrometer (MS). Nuclear Magnetic Resonance (NMR)

spectroscopy is also a powerful tool for structural elucidation and purity confirmation.
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Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
Objective: To separate and identify the components of a commercial divinylbenzene sample.

Methodology:

Sample Preparation: Dilute the divinylbenzene sample in a suitable solvent (e.g.,

dichloromethane or hexane) to a concentration of approximately 1 mg/mL.

Instrumentation: A gas chromatograph equipped with a mass selective detector.

GC Conditions:

Column: A non-polar or medium-polarity capillary column, such as a DB-5ms or HP-5ms

(30 m x 0.25 mm i.d., 0.25 µm film thickness).

Inlet Temperature: 250°C.

Injection Volume: 1 µL (split or splitless injection).

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Oven Temperature Program:

Initial temperature: 50°C, hold for 2 minutes.

Ramp: Increase to 250°C at a rate of 10°C/min.

Final hold: Hold at 250°C for 5 minutes.

MS Conditions:

Ion Source Temperature: 230°C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 300.
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Data Analysis: Identify the individual components by comparing their retention times and

mass spectra with those of known standards and reference libraries (e.g., NIST). Quantify

the relative abundance of each component by integrating the peak areas in the total ion

chromatogram.

GC-MS Analytical Workflow for DVB Purity

DVB Sample

Dilution in Solvent

GC Injection

Chromatographic Separation
(Capillary Column)

Electron Ionization (70 eV)

Mass Detection (MS)

Data Analysis
(Retention Time, Mass Spectra)

Purity and Impurity Profile
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A general workflow for the purity analysis of divinylbenzene using GC-MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To confirm the isomeric structure and assess the purity of 1,3-divinylbenzene.

Methodology:

Sample Preparation: Dissolve a small amount of the sample in a deuterated solvent (e.g.,

CDCl₃).

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Analysis: The proton NMR spectrum of 1,3-divinylbenzene will show characteristic

signals for the vinyl protons (typically in the range of 5.0-7.0 ppm) and the aromatic protons

(around 7.0-7.5 ppm). The integration of these signals can be used to determine the relative

amounts of different isomers and impurities.

¹³C NMR Analysis: The carbon NMR spectrum provides information about the number and

types of carbon atoms in the molecule, further confirming the structure.

By combining the data from these analytical techniques, a comprehensive understanding of the

purity and composition of commercial 1,3-divinylbenzene can be achieved, which is essential

for its effective use in research and development.

To cite this document: BenchChem. [Commercial Sources and Purity of 1,3-Divinylbenzene:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087150#commercial-sources-and-purity-of-1-3-
divinylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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